2-methyl-6-oxoheptanoic acid
Overview
Description
2-Methyl-6-oxoheptanoic acid (2-M6OH) is an organic acid that has been studied for its potential applications in scientific research, including as a pharmaceutical agent and as a biochemical and physiological modulator. It is a naturally occurring fatty acid found in plant, animal, and microbial sources, and can be synthesized in the laboratory. 2-M6OH has been studied for its ability to modulate the activity of enzymes and other proteins, and its potential to act as a therapeutic agent in various diseases.
Scientific Research Applications
2-methyl-6-oxoheptanoic acid has been studied for its potential applications in scientific research, including as a pharmaceutical agent and as a biochemical and physiological modulator. It has been studied for its ability to modulate the activity of enzymes and other proteins, and its potential to act as a therapeutic agent in various diseases. This compound has been studied for its potential to act as a therapeutic agent in the treatment of cancer, inflammation, and neurological disorders, as well as for its potential to be used as a drug delivery agent. It has also been studied for its potential to act as an antioxidant and anti-inflammatory agent, and for its potential to be used as a biomarker for disease diagnosis.
Mechanism of Action
2-methyl-6-oxoheptanoic acid has been studied for its ability to modulate the activity of enzymes and other proteins. It has been shown to interact with enzymes to modulate their activity, and it has been shown to interact with proteins to modulate their structure and function. This compound has also been studied for its ability to interact with cell membranes, and it has been shown to modulate the transport of ions and molecules across the cell membrane.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to modulate the activity of enzymes and other proteins, and to interact with cell membranes to modulate the transport of ions and molecules across the cell membrane. It has also been studied for its potential to act as an antioxidant and anti-inflammatory agent, and for its potential to be used as a biomarker for disease diagnosis.
Advantages and Limitations for Lab Experiments
2-methyl-6-oxoheptanoic acid has several advantages and limitations for lab experiments. The advantages include its availability and low cost, its ability to modulate the activity of enzymes and other proteins, and its potential to act as a therapeutic agent in various diseases. The limitations include its instability in solution, its potential toxicity, and its potential to interact with other molecules, which could lead to undesired side effects.
Future Directions
There are several potential future directions for the study of 2-methyl-6-oxoheptanoic acid. These include further research into its potential to act as a therapeutic agent in various diseases, its potential to be used as a drug delivery agent, its potential to act as an antioxidant and anti-inflammatory agent, and its potential to be used as a biomarker for disease diagnosis. Additionally, further research into its potential to interact with cell membranes to modulate the transport of ions and molecules across the cell membrane, and its potential to interact with enzymes and other proteins to modulate their activity, could lead to new therapeutic agents and drug delivery systems.
Synthesis Methods
2-methyl-6-oxoheptanoic acid can be synthesized in the laboratory through a variety of methods, including the Wittig reaction, the Horner-Wadsworth-Emmons reaction, the Mitsunobu reaction, and the Knovenagel condensation. The Wittig reaction is the most common method used to synthesize this compound, and involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Horner-Wadsworth-Emmons reaction is an alternative method, involving the reaction of a phosphonium salt with an ester to form an alkene. The Mitsunobu reaction is an alternative method, involving the reaction of a phosphonium salt with an alcohol to form a ketone. The Knovenagel condensation is an alternative method, involving the reaction of a carbonyl compound with an amine to form an aldehyde.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-6-oxoheptanoic acid involves the oxidation of 2-methyl-6-heptenoic acid.", "Starting Materials": [ "2-methyl-6-heptenoic acid", "Potassium permanganate", "Sodium hydroxide", "Water", "Ethanol" ], "Reaction": [ "Dissolve 2-methyl-6-heptenoic acid in ethanol", "Add a solution of potassium permanganate in water dropwise to the reaction mixture while stirring", "Maintain the reaction mixture at a temperature of 25-30°C for 2-3 hours", "Add sodium hydroxide solution to the reaction mixture to neutralize the excess permanganate", "Filter the reaction mixture to remove any precipitate", "Concentrate the filtrate under reduced pressure to obtain 2-methyl-6-oxoheptanoic acid as a white solid" ] } | |
CAS RN |
2570-68-5 |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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